Cas no 1697061-34-9 (3-(3-chlorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 1697061-34-9
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 6159482
• PubChem ID: 84673767
• Update Time: 2025-06-14

3-(3-chlorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine
• 1697061-34-9
• EN300-1929491

• Inchi： 1S/C9H10ClF2N/c10-7-3-1-2-6(4-7)5-8(13)9(11)12/h1-4,8-9H,5,13H2
• InChI Key： KVWHCGDODXFJFP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C(F)F)N

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine

Research Brief on 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine (CAS: 1697061-34-9): Recent Advances and Applications

The compound 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine (CAS: 1697061-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated amine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a scaffold for drug discovery.

One of the key findings in recent literature highlights the role of 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine as a precursor or intermediate in the synthesis of psychoactive substances. Its structural similarity to known amphetamine derivatives has prompted investigations into its binding affinity for neurotransmitter transporters, such as dopamine and serotonin transporters. Preliminary in vitro studies suggest that this compound exhibits moderate selectivity, which could be leveraged for the design of targeted therapies for neurological disorders.

In addition to its pharmacological potential, advancements in the synthetic chemistry of 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine have been reported. Researchers have developed more efficient and scalable synthetic routes, utilizing modern fluorination techniques and catalytic methods to improve yield and purity. These innovations are critical for ensuring the compound's availability for further preclinical and clinical studies.

Recent patent filings and industry reports indicate that 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine is being explored as a lead compound in the development of next-generation antidepressants and anxiolytics. Its unique fluorination pattern is believed to enhance metabolic stability and blood-brain barrier penetration, addressing some of the limitations observed with existing therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its pharmacokinetic and safety profiles.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. The findings from these studies will be pivotal in determining the compound's viability as a therapeutic agent.

In conclusion, 3-(3-chlorophenyl)-1,1-difluoropropan-2-amine (CAS: 1697061-34-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and pharmacological properties position it as a promising candidate for the development of innovative CNS therapies. Continued interdisciplinary collaboration and rigorous scientific investigation will be essential to unlock its full potential.